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Compound of Interest

Compound Name: Ethyl acetoacetate-3-13C

Cat. No.: B1625688

An In-depth Technical Guide to Ethyl acetoacetate-3-13C
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Ethyl acetoacetate-3-13C, a
stable isotope-labeled compound crucial for metabolic research and as a synthetic
intermediate. Its primary application lies in tracing the metabolic fate of acetoacetate, a key
ketone body, in various biological systems. This document outlines its physicochemical
properties, a detailed experimental protocol for its use in synthesis, and the metabolic pathway
in which it plays a significant role.

Physicochemical and Quantitative Data

The following table summarizes the key quantitative data for Ethyl acetoacetate-3-13C,
facilitating easy reference and comparison.
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Property Value Source(s)
CAS Number 61973-42-0 [11[2][3]
Molecular Formula CH313COCH2CO2CH2CHs [1]
Molecular Weight 131.13 g/mol [1112][3]
Isotopic Purity 99 atom % 13C [1]
Chemical Purity >98% [2]
Density 1.037 g/mL at 25 °C [1]
Boiling Point 181 °C (lit.) [1]
Melting Point -43 °C (lit.) [1]
Refractive Index n20/D 1.419 (lit.) [1]
Flash Point 84 °C - closed cup [1]

Experimental Protocol: Synthesis of [3-
13CJacetoacetate

Ethyl acetoacetate-3-13C is a precursor for the synthesis of [3-13C]acetoacetate, which can be
used as a hyperpolarized agent for in vivo metabolic imaging. The following protocol is based
on the saponification of Ethyl acetoacetate-3-13C.[4]

Materials:

Ethyl acetoacetate-3-13C

Deionized Water

4 M Lithium hydroxide (LiIOH) solution

Water bath

Reaction vessel
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Procedure:

 In a suitable reaction vessel, place 1 gram of Ethyl acetoacetate-3-13C.[4]
e Add 4.8 mL of deionized water to the reaction vessel.[4]

e Add 1.9 mL of 4 M lithium hydroxide solution to the mixture.[4]

» Place the reaction vessel in a water bath pre-heated to 40 °C.[4]

» Allow the reaction to proceed. The saponification of the ethyl ester will yield lithium [3-
13CJacetoacetate.

e The resulting [3-13CJacetoacetate can be further purified, for example, by recrystallization.[4]

This synthesized [3-13C]acetoacetate can then be hyperpolarized for use in magnetic
resonance imaging (MRI) and magnetic resonance spectroscopy (MRS) to study the
distribution and metabolism of acetoacetate in real-time within a biological system.[4]

Metabolic Pathway: Ketogenesis

Ethyl acetoacetate-3-13C serves as a tracer to study ketogenesis, the metabolic pathway that
produces ketone bodies. After administration and subsequent hydrolysis to [3-13C]acetoacetate,
the labeled carbon can be tracked as it is metabolized by the body. This is particularly relevant
in studying energy metabolism in tissues like the brain, heart, and skeletal muscle, especially
under conditions of fasting or in diseases such as diabetes.[5][6][7] The diagram below
illustrates the formation of ketone bodies from acetyl-CoA, highlighting the central role of

acetoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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